4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde

• CAS No.: 846023-57-2
• Molecular Formula: C12H9NO5
• Molecular Weight: 247.20 g/mol
• IUPAC Name: 4-(2-methoxy-5-nitrophenyl)furan-2-carbaldehyde
• InChI: InChI=1S/C12H9NO5/c1-17-12-3-2-9(13(15)16)5-11(12)8-4-10(6-14)18-7-8/h2-7H,1H3
• InChI Key: DARFQAYUJHIGHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])C2=COC(=C2)C=O

Description

4-(2-Methoxy-5-nitrophenyl)furan-2-carbaldehyde is a useful research compound. Its molecular formula is C12H9NO5 and its molecular weight is 247.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 2-iodo-4-nitroanisole (565 mg, 2.02 mmol) and 2-formylfuran-4-boronic acid pinacol ester (670 mg, 3.03 mmol) in 20 mL of ethylene glycol dimethyl ether and 12 mL of aqueous saturated sodium bicarbonate was added 80 mg of tetrakis(triphenylphosphine)palladium (0). The reaction mixture was heated at reflux overnight then allowed to cool to room temperature and added to a biphasic mixture of 10% methanol in ethyl acetate and water. The solid was collected by filtration, washed with ethyl acetate and water to provide 259 mg (52%) of 4-(2-methoxy-5-nitrophenyl)-2-furaldehyde as a light brown solid, 1H NMR (DMSO-d6) d 4.07 (s, 3H), 7.37 (d, J=9 Hz, 1H), 1H), 8.20-8.29 (m, 2H), 8.55 (d, J=3 Hz, 1H), 8.69 (s, 1H), 9.68 (s, 1H); MS 247.1 (M−H)−.